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Compound of Interest

Compound Name: LY-2584702 tosylate salt

Cat. No.: B15604538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of LY-2584702 tosylate
salt stock solutions for both in vitro and in vivo research applications. LY-2584702 is a potent

and selective, ATP-competitive inhibitor of p70 ribosomal S6 kinase (p70S6K), a critical

component of the PI3K/mTOR signaling pathway that regulates cell growth, proliferation, and

survival.[1][2][3] The tosylate salt form of LY-2584702 offers enhanced stability and solubility

compared to its free base.[1][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of LY-2584702 tosylate salt is
provided in the table below for easy reference.

Property Value Reference

CAS Number 1082949-68-5 [5][6]

Molecular Formula C₂₈H₂₇F₄N₇O₃S [5][6]

Molecular Weight 617.62 g/mol [5][6]

Appearance
Crystalline solid, light yellow to

yellow
[6][7]

Purity >98% [7]
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Solubility Data
The solubility of LY-2584702 tosylate salt in various solvents is crucial for the preparation of

stock solutions. The following table summarizes its solubility for in vitro applications. It is

important to note that using fresh, anhydrous DMSO is recommended as the compound's

solubility can be affected by moisture.[1]

Solvent Solubility Notes Reference

DMSO
≥10.25 mg/mL (16.60

mM)

Requires sonication

and warming for

dissolution.

[5]

20 mg/mL [7]

≥22.25 mg/mL [3]

DMF 10 mg/mL [7]

Ethanol 0.5 mg/mL Insoluble in water. [3][7]

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL [7]

Experimental Protocols
I. Preparation of a 10 mM DMSO Stock Solution for In
Vitro Use
This protocol describes the preparation of a 10 mM stock solution of LY-2584702 tosylate salt
in DMSO, a common solvent for in vitro cell-based assays.

Materials:

LY-2584702 tosylate salt (MW: 617.62 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Water bath or heating block set to 37°C

Procedure:

Equilibrate the Compound: Allow the vial of LY-2584702 tosylate salt to come to room

temperature before opening to prevent condensation of moisture.

Weigh the Compound: Accurately weigh the desired amount of LY-2584702 tosylate salt
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 6.18 mg of the compound.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 617.62 g/mol = 0.00618 g = 6.18 mg

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the

compound. For 6.18 mg, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic bath for 10-15 minutes.[3]

[5]

If necessary, gently warm the solution in a 37°C water bath for 10 minutes to aid

dissolution.[3]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 6 months or at -80°C for up to 1 year.[5][6] Ensure the

tubes are tightly sealed to prevent moisture absorption and solvent evaporation.
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Caption: Workflow for preparing LY-2584702 tosylate salt stock solution.
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Mechanism of Action and Signaling Pathway
LY-2584702 is a selective inhibitor of p70S6K (also known as Ribosomal Protein S6 Kinase 1

or S6K1).[5][6] p70S6K is a serine/threonine kinase that is a key downstream effector of the

mTOR signaling pathway.[8] This pathway is activated by growth factors and nutrients and

plays a central role in regulating protein synthesis, cell growth, and proliferation.

Upon activation, mTOR phosphorylates and activates p70S6K.[8] Activated p70S6K then

phosphorylates several substrates, most notably the 40S ribosomal protein S6 (S6).[8]

Phosphorylation of S6 is thought to enhance the translation of a specific subset of mRNAs that

encode for ribosomal proteins and elongation factors, thereby promoting protein synthesis and

cell growth.[8] By inhibiting p70S6K, LY-2584702 prevents the phosphorylation of S6 and other

downstream targets, leading to a reduction in protein synthesis and an inhibition of tumor cell

proliferation.[2]
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Caption: The p70S6K signaling pathway and the inhibitory action of LY-2584702.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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